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Get Quote

Solubility and Chemical Properties

The available data primarily relates to barium chromate. Barium dichromate itself is highly soluble, but no

specific numerical solubility values (like g/100mL) were found.

Compound
Solubility Product Constant (Ksp) /
Solubility

Key Property

Barium Chromate
(BaCrO₄)

Ksp = 1.2 × 10⁻¹⁰ [1] Very low solubility
(precipitates)

Barium Dichromate
(BaCr₂O₇)

Highly soluble in water [2] No specific quantitative data
found

The core of barium dichromate's chemistry lies in its equilibrium with barium chromate, which is heavily

influenced by pH, as shown below:
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Acidic Solution
(H⁺ added)

Dichromate (Cr₂O₇²⁻)
Orange Solution

Basic Solution
(OH⁻ added)

Chromate (CrO₄²⁻)
Yellow Solution

 + 2H⁺ + 2OH⁻

BaCrO₄(s)
Yellow Precipitate

 Dissolves
(in strong acid)

Click to download full resolution via product page

The equilibrium between chromate, dichromate, and solid barium chromate is pH-dependent.

Preparation Protocol from Barium Chromate

This method is adapted from a detailed laboratory procedure [2].

Objective: To synthesize water-soluble barium dichromate (BaCr₂O₇) from poorly soluble barium

chromate (BaCrO₄) via acidification.

Step 1: Preparation of Barium Chromate Precursor If starting with potassium dichromate, first

convert it to barium chromate.

Neutralize a cold, strong solution of potassium dichromate (K₂Cr₂O₇) with sodium hydroxide
(NaOH) to form potassium chromate (K₂CrO₄).

Heat the solution to boiling and add a hot 1M solution of barium chloride (BaCl₂) with stirring. A
brilliant lemon-yellow precipitate of BaCrO₄ forms.

Allow the precipitate to settle for several days, decant the supernatant, and wash with clean
water. The wet precipitate can be used directly in the next step.

Step 2: Conversion to Barium Dichromate
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To the washed BaCrO₄ precipitate, add a slight molar deficiency of dilute sulfuric acid (H₂SO₄,

approximately 2M) with stirring. The reaction is: 2 BaCrO₄ (s) + H₂SO₄ (aq) → BaCr₂O₇ (aq) +
BaSO₄ (s) + H₂O (l) An orange solution of soluble BaCr₂O₇ forms alongside a white precipitate

of BaSO₄.
Heating near boiling and slow cooling improves the settleability of BaSO₄. Do not filter at this

stage.

Step 3: Metathesis to Ammonium Dichromate (Isolation Step)

Add a solution of ammonium sulfate ((NH₄)₂SO₄) to the mixture from Step 2. The reaction is:

BaCr₂O₇ (aq) + (NH₄)₂SO₄ (aq) → (NH₄)₂Cr₂O₇ (aq) + BaSO₄ (s) This precipitates more
BaSO₄ and leaves ammonium dichromate in solution.

Allow the BaSO₄ to settle, decant the clear orange solution, and vacuum-filter to remove any
residual solid.

Evaporate the filtrate slowly on a water bath in a well-ventilated area (e.g., under a fume hood)
to crystallize (NH₄)₂Cr₂O₇. Avoid high temperatures and bright light to prevent decomposition.

Important Technical Notes

Handling and Safety: Barium salts are toxic, and chromium (VI) compounds are carcinogenic and
strong oxidizers. All procedures must be conducted with appropriate personal protective equipment

(PPE) and in a well-ventilated area, preferably a fume hood.
Solubility Insight: While a specific number is unavailable, the described chemistry confirms that

barium dichromate is highly soluble enough to remain in solution while barium sulfate (Ksp =
1.1×10⁻¹⁰) precipitates [2] [1].

Alternative Pathways: Barium chromate also dissolves in other strong acids like HNO₃ and HCl due
to the protonation of chromate, shifting the equilibrium and forming soluble dichromate [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.physicsforums.com/threads/barium-chromate-chemical-equilibria.534287/
https://www.physicsforums.com/threads/several-reactions-involving-chromate-and-dichromate-ions.595761/
https://www.smolecule.com/products/b1534786#barium-dichromate-solubility-in-water
https://www.smolecule.com/products/b1534786#barium-dichromate-solubility-in-water
https://www.smolecule.com/products/b1534786#barium-dichromate-solubility-in-water
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1534786?utm_src=pdf-bulk
https://www.smolecule.com/products/s1534786?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

